Cas no 885273-81-4 (5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one)

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one structure

885273-81-4 structure

Product Name:5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one

CAS No:885273-81-4

Molecular Formula:C₉H₇Cl₂NO

Molecular Weight:216.063980340958

MDL:MFCD04114876

CID:711063

PubChem ID:53408048

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Properties

Names and Identifiers

- 1(2H)-Isoquinolinone,5,7-dichloro-3,4-dihydro-
- 5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one
- 5,7-DICHLORO-1,2,3,4-TETRAHYDROISOQUINOLIN-1-ONE
- 5,7-Dichloro-3,4-dihydro-1(2H)-isoquinolinone (ACI)
- MDL： MFCD04114876
- InChIKey： OIEJGYJUSCLONB-UHFFFAOYSA-N
- Inchi： 1S/C9H7Cl2NO/c10-5-3-7-6(8(11)4-5)1-2-12-9(7)13/h3-4H,1-2H2,(H,12,13)
- SMILES： O=C1C2C(=C(C=C(C=2)Cl)Cl)CCN1

Computed Properties

Exact Mass: 214.99000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Heavy Atom Count: 13
Complexity: 222
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 2.60810
PSA: 29.10000

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Security Information

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB537086-1 g	5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one	885273-81-4		1g	€1,160.80	2022-07-29
Alichem	A189006875-5g	5,7-Dichloro-3,4-dihydroisoquinolin-1(2H)-one	885273-81-4	95%	5g	$2150.70	2023-08-31
Ambeed	A348337-1g	5,7-Dichloro-3,4-dihydroisoquinolin-1(2H)-one	885273-81-4	96%	1g	$1202.0
Chemenu	CM143495-1g	5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one	885273-81-4	95%	1g	$635	2021-08-05
Crysdot LLC	CD11033251-1g	5,7-Dichloro-3,4-dihydroisoquinolin-1(2H)-one	885273-81-4	95+%	1g	$672
Enamine	EN300-3033937-0.05g	5,7-dichloro-1,2,3,4-tetrahydroisoquinolin-1-one	885273-81-4		0.05g	$744.0	2023-09-06
eNovation Chemicals LLC	Y1009303-50mg	5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one	885273-81-4	95%	50mg	$170
TRC	D445173-10mg	5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one	885273-81-4		10mg	$190.00	2023-05-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0073-1g	5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one	885273-81-4	96%	1g	5919.34CNY
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1114979-50mg	5,7-Dichloro-3,4-dihydroisoquinolin-1(2H)-one	885273-81-4	96%	50mg	￥1623.00

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Synthesis

Synthetic Circuit 1

1403029-66-2

885273-81-4

52516-13-9

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid ; 0 °C; 45 h, 70 °C

Reference

Activation of Electrophilicity of Stable Y-Delocalized Carbamate Cations in Intramolecular Aromatic Substitution Reaction: Evidence for Formation of Diprotonated Carbamates Leading to Generation of Isocyanates

Kurouchi, Hiroaki; Kawamoto, Kyoko; Sugimoto, Hiromichi; Nakamura, Satoshi; Otani, Yuko; et al, Journal of Organic Chemistry, 2012, 77(20), 9313-9328

Synthetic Circuit 2

2402782-24-3

1493-13-6

885273-81-4

2402782-25-4

88-75-5

Reaction Conditions

1.1 0 °C; 30 min, 25 °C

Reference

Synthesis of Medium-Ring-sized Benzolactams by Using Strong Electrophiles and Quantitative Evaluation of Ring-size Dependency of the Cyclization Reaction Rate

Kurouchi, Hiroaki; Ohwada, Tomohiko, Journal of Organic Chemistry, 2020, 85(2), 876-901

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Raw materials

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Preparation Products

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885273-81-4 (5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:885273-81-4)5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one

Purity:99%

Quantity:1g

Price($):1082.0